![molecular formula C9H17NO B1528629 1-Methyl-8-oxa-2-azaspiro[4.5]decane CAS No. 1250678-54-6](/img/structure/B1528629.png)
1-Methyl-8-oxa-2-azaspiro[4.5]decane
Overview
Description
1-Methyl-8-oxa-2-azaspiro[4.5]decane is a spiro compound . Spiro derivatives are bicyclic organic compounds formed by two rings linked by one carbon atom . They simultaneously possess 3D structural properties and inherent rigidity . This compound is promising for the production of important biologically active compounds .
Synthesis Analysis
A convenient synthesis of new 8-oxa-2-azaspiro[4.5]decane from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane has been developed . This synthesis method is considered efficient and simple .Chemical Reactions Analysis
The general approach for the formation of the pyrrolidine ring in 3,3-disubstituted derivatives is the reduction of 4-halogenobutanonitrile derivatives with lithium aluminum hydride or hydrogen in the presence of Raney nickel and aqueous ammonia in methanol . This leads to the closure of the pyrrolidine ring into heterocycles .Scientific Research Applications
Synthesis of Biologically Active Compounds
1-Methyl-8-oxa-2-azaspiro[4.5]decane is used in the synthesis of new biologically active compounds . The synthesis process involves commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane .
Antibacterial Applications
This compound has been used in the synthesis of novel fluoroquinolones, congeners of ciprofloxacin . The more compact spirocycles in the fluoroquinolone periphery resulted in active compounds, while larger congeners gave compounds that displayed no activity at all . The new compounds showed no activity against Pseudomonas aeruginosa .
Antitumor Activity
1-Methyl-8-oxa-2-azaspiro[4.5]decane has been used in the synthesis of compounds with antitumor activity . The terminal alkyne of the compound reacted with azide compounds to afford the triazole derivatives .
Drug Development
The compound is used in the development of drugs with a broad range of activity . One of the compounds synthesized using 1-Methyl-8-oxa-2-azaspiro[4.5]decane demonstrated activity against five pathogens of the six in the ESKAPE panel .
Synthesis of Fluoroquinolones
1-Methyl-8-oxa-2-azaspiro[4.5]decane is used in the synthesis of fluoroquinolones, a distinctly important class of antibiotics . These antibiotics are effective against both Gram-positive and Gram-negative bacteria .
Synthesis of Spirocyclic Compounds
The compound is used in the synthesis of spirocyclic compounds . These compounds are promising for the production of important biologically active compounds .
properties
IUPAC Name |
1-methyl-8-oxa-2-azaspiro[4.5]decane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO/c1-8-9(2-5-10-8)3-6-11-7-4-9/h8,10H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USDJJQNXOZKMCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2(CCN1)CCOCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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